Cas no 89612-22-6 (1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-propyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-propyl-
• CAS No: 89612-22-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 594787
• PubChem ID: 13237464
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-propyl-
• 3-(2,6-dimethylphenyl)-5-propyl-1,2,4-oxadiazole
• DTXSID40530972
• 89612-22-6

• Inchi： 1S/C13H16N2O/c1-4-6-11-14-13(15-16-11)12-9(2)7-5-8-10(12)3/h5,7-8H,4,6H2,1-3H3
• InChI Key： ILYJUDKOYYFXFT-UHFFFAOYSA-N
• SMILES： O1C(CCC)=NC(C2C(C)=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9Ų